Cas no 183996-92-1 (trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylic acid)

• Product Name: trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylic acid
• CAS No: 183996-92-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD30306069
• CID: 3823008
• PubChem ID: 83684371
• Update Time: 2025-10-31

trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(1-hydroxy-1-methylethyl)-, trans-
• trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylic acid
• starbld0030163
• 183996-92-1
• Trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylicacid
• AS-84566
• CS-0309678
• Rel-(1r,4r)-4-(2-hydroxypropan-2-yl)cyclohexane-1-carboxylic acid
• EN300-226454
• SCHEMBL16205264
• 91006-79-0
• SY343997
• (1r,4r)-4-(2-hydroxypropan-2-yl)cyclohexane-1-carboxylic acid
• Rel-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexane-1-carboxylic acid
• 2306252-97-9
• trans-4-(2-Hydroxy-2-propyl)cyclohexanecarboxylic Acid
• SCHEMBL16205248
• 4-(2-hydroxypropan-2-yl)cyclohexane-1-carboxylic acid
• A1-34835
• MFCD30306069
• P20379
• RDA00679

• MDL： MFCD30306069
• Inchi： 1S/C10H18O3/c1-10(2,13)8-5-3-7(4-6-8)9(11)12/h7-8,13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： AVMLEZXKTFPIFG-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Additional information on trans-4-(1-hydroxy-1-methyl-ethyl)cyclohexanecarboxylic acid

Trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid (CAS No. 183996-92-1): An Overview

Trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid (CAS No. 183996-92-1) is a cyclic carboxylic acid with a unique structural configuration that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, often referred to by its IUPAC name or CAS number, is characterized by its trans configuration and the presence of a hydroxy and methyl group on the cyclohexane ring. The compound's structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid consists of a cyclohexane ring with a carboxylic acid group at the 4-position and a substituted ethyl group at the same position. The hydroxy and methyl groups are attached to the ethyl group, which is in the trans configuration relative to the carboxylic acid group. This specific arrangement imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various applications.

In recent years, trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid has been extensively studied for its potential in pharmaceutical development. One of the key areas of interest is its role as an intermediate in the synthesis of anti-inflammatory drugs. Research has shown that this compound can be used to synthesize derivatives with potent anti-inflammatory properties, which are crucial for treating conditions such as arthritis and other inflammatory disorders. The ability to fine-tune the structure of these derivatives through modifications at the cyclohexane ring or the substituents has opened up new avenues for drug discovery.

Another significant application of trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid is in the field of materials science. The compound's unique structure makes it suitable for use in the synthesis of polymers with enhanced mechanical properties. Studies have demonstrated that incorporating this compound into polymer chains can improve the tensile strength and thermal stability of the resulting materials. This has potential applications in industries such as automotive, aerospace, and electronics, where high-performance materials are essential.

The synthesis of trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid typically involves several steps, including the formation of a cyclohexane derivative with a protected hydroxy group, followed by deprotection and carboxylation. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a large scale. For instance, asymmetric catalysis techniques have been developed to achieve high enantioselectivity, ensuring that the desired trans configuration is obtained with minimal by-products.

The physical properties of trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid include a melting point of approximately 75°C and a solubility profile that allows it to dissolve well in polar solvents such as methanol and ethanol. These properties make it suitable for various chemical reactions and processes. Additionally, its stability under different conditions has been extensively studied, providing valuable insights into its behavior in both laboratory and industrial settings.

In terms of safety and handling, trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial environments.

The future prospects for trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique structural features and versatile chemical properties. As synthetic methods become more refined and cost-effective, it is likely that we will see increased use of this compound in both pharmaceuticals and advanced materials.

In conclusion, trans-4-(1-Hydroxy-1-Methyl-Ethyl)Cyclohexanecarboxylic Acid (CAS No. 183996-92-1) is a multifaceted compound with significant potential in various scientific fields. Its role as an intermediate in pharmaceutical synthesis, its applications in materials science, and its unique chemical properties make it an important subject of ongoing research. As our understanding of this compound continues to grow, so too will its impact on science and industry.